Cas no 159305-15-4 (1-(2-amino-4-fluorophenyl)ethan-1-one)

1-(2-amino-4-fluorophenyl)ethan-1-one Properties

Names and Identifiers

• 1-(2-Amino-4-fluorophenyl)ethanone
• Ethanone,1-(2-amino-4-fluorophenyl)-
• 1-(2-AMino-4-fluoro-phenyl)-ethanone
• Ethanone, 1-(2-amino-4-fluorophenyl)- (9CI)
• 1-(2-amino-4-fluorophenyl)ethan-1-one
• D82755
• SCHEMBL1720983
• CS-0155140
• EN300-129245
• CTGQOICFEKCNSV-UHFFFAOYSA-N
• SB75799
• SY291138
• BS-15840
• 2 inverted exclamation mark -Amino-4 inverted exclamation mark -fluoroacetophenone
• AKOS022178203
• Ethanone, 1-(2-amino-4-fluorophenyl)-
• MFCD20621031
• 159305-15-4
• DB-275963
• XH0758
• +Expand

• MDL： MFCD20621031
• InChIKey： CTGQOICFEKCNSV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8FNO/c1-5(11)7-3-2-6(9)4-8(7)10/h2-4H,10H2,1H3
• SMILES： CC(=O)C1=C(C=C(C=C1)F)N

Computed Properties

• Exact Mass: 153.05904
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.058992041g/mol
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• Boiling Point: 269.2±20.0 ºC (760 Torr),
• Flash Point: 116.6±21.8 ºC,
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• Density: 1.201±0.06 g/cm3 (20 ºC 760 Torr),